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Compound of Interest

Compound Name: Cabralealactone

Cat. No.: B1182254

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance on the proper disposal of Cabralealactone in a
laboratory setting. In the absence of a specific Safety Data Sheet (SDS), a conservative
approach prioritizing safety and environmental protection is mandated. This guide is intended
to supplement, not replace, institutional and local regulations for chemical waste management.

Core Safety and Logistical Information

Due to the lack of comprehensive toxicological and ecotoxicological data for Cabralealactone,
it should be handled as a potentially hazardous substance. The precautionary principle dictates
that until proven otherwise, this compound should not be disposed of via standard laboratory
drains or as general waste. All disposal procedures must be conducted in accordance with your
institution's Environmental Health and Safety (EHS) guidelines and local regulations.

Chemical and Physical Properties

A summary of known quantitative data for Cabralealactone is provided below for reference.
This information is crucial for correct labeling and for waste management specialists to
determine the appropriate final disposal method.
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Property Value Source

Molecular Formula C27H4203 PubChem
Molecular Weight 414.6 g/mol PubChem
XLogP3 6.5 PubChem
CAS Number 19865-87-3 PubChem

Step-by-Step Disposal Protocol

The following protocol outlines a recommended, conservative procedure for the disposal of
Cabralealactone.

1. Waste ldentification and Classification:

o Treat all solid and liquid waste containing Cabralealactone as hazardous chemical waste.
This includes pure compound, solutions, contaminated consumables (e.g., pipette tips,
weighing boats, gloves), and rinseate from cleaning contaminated glassware.

2. Waste Segregation:

e Solid Waste: Collect all solid materials contaminated with Cabralealactone in a dedicated,
clearly labeled, and sealable hazardous waste container. This container should be made of a
material compatible with the solvents used.

» Liquid Waste: Collect all liquid waste containing Cabralealactone in a separate, dedicated,
and clearly labeled hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
department. Incompatible waste mixing can lead to dangerous chemical reactions.

o If Cabralealactone is in a solvent, the solvent's hazardous characteristics (e.g.,
flammability, corrosivity) must also be considered in the segregation and labeling.

3. Labeling:

o Label all waste containers with the following information:
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o The words "Hazardous Waste"
o The full chemical name: "Cabralealactone”
o CAS Number: "19865-87-3"
o An estimate of the concentration and quantity of Cabralealactone.
o The solvent carrier, if any, and its concentration.
o The date the waste was first added to the container.
o The name of the principal investigator or research group.
4. Storage:

o Store sealed waste containers in a designated, well-ventilated, and secure satellite
accumulation area within the laboratory.

e Ensure secondary containment is in place to prevent spills.
5. Final Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Provide them with all necessary information about the waste stream.

Experimental Protocols Cited

While no specific experimental protocols for the disposal of Cabralealactone are available in
the literature, the procedures outlined above are based on standard best practices for the
management of research chemicals with unknown hazard profiles. The information regarding
the chemical properties of Cabralealactone is derived from the PubChem database.

Visualizing the Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of a
research chemical like Cabralealactone, for which a specific Safety Data Sheet is not
available.
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Caption: Decision workflow for the disposal of Cabralealactone.

Disclaimer: This information is provided as a guide and is not a substitute for professional
safety and environmental advice. Always consult your institution's Environmental Health and
Safety department for specific guidance on chemical waste disposal and adhere to all local,
state, and federal regulations.

¢ To cite this document: BenchChem. [Prudent Disposal of Cabralealactone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1182254+#cabralealactone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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